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Compound Focus: [D-Trp11]-NEUROTENSIN
Cat. No.: S12883307

Solubility & Reconstitution Guide

The solubility of [D-Trpl1]-Neurotensin depends on the overall charge of the peptide, which can be
calculated from its amino acid sequence. The following table outlines the recommended solvents based on

this principle [1]:

Overall Peptide Charge Recommended Solubilization Protocol

| Negative (< 0) | 1. First, attempt to dissolve in water. 2. If unsuccessful, add NH4OH (< 50 pL). 3. If the
peptide still does not dissolve, add DMSO (50-100 pL). | | Positive (> 0) | 1. First, attempt to dissolve in
water. 2. If unsuccessful, try a 10%-30% acetic acid solution. 3. If the peptide still does not dissolve, use a
minimal amount of DMSO. | | Zero (= 0) | 1. First, attempt to dissolve in an organic solvent (e.g.,
acetonitrile, methanol). 2. For very hydrophobic peptides, dissolve in a small amount of DMSO first, then

dilute with water to the desired concentration. |

Key details of the peptide:

e Molecular Weight: 1695.96 g/mol [1]
e CAS No.: 73634-68-1 [1]
e Sequence: Pyr-Leu-Tyr-Glu-Asn-Lys-Pro-Arg-Arg-Pro-D-Trp-lle-Leu [1]
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Troubleshooting FAQs

Q1: My [D-Trpl1]-Neurotensin solution appears cloudy or has precipitate. What should I do?

Cloudiness often indicates incomplete dissolution.

e Check the Charge: Confirm the overall charge of your peptide using the table above. The most
common issue is using an incorrect solvent.

e Sonication: Briefly sonicate the solution in a water bath for 5-10 minutes. This can help disrupt
aggregates.

e Gentle Warming: Warm the solution slightly to room temperature (if it was cold) or to 37°C while
mixing gently. Avoid high temperatures.

¢ Centrifugation: If the solution remains cloudy after the steps above, centrifuge it at 10,000-12,000
rpm for 5 minutes to pellet any insoluble particulate matter, then carefully transfer the clear
supernatant to a new tube.

Q2: Why is the stability of [D-Trpll]-Neurotensin important for my experiments? [D-Trpll]-
Neurotensin is an analog specifically designed to have greater stability than native neurotensin against
degradation by peptidases present in rat brain tissue [2]. This enhanced stability is crucial for obtaining
reliable and reproducible results in biological assays, especially in ex vivo or in vivo experiments, as it

ensures the peptide remains active for the duration of your study.

Q3: How should I store my stock solution and what is its shelf life?

e Storage: For long-term storage, aliquot the stock solution into working volumes to avoid repeated
freeze-thaw cycles. Store the aliquots at -20°C or below.

e Stability: The solid peptide powder should be stored under the conditions recommended in the
Certificate of Analysis (CoA) that accompanies the product [1]. Once reconstituted, the solution
should be considered less stable. While specific shelf-life data for the solution is not provided in the
search results, a conservative approach is to use it within a few weeks when stored at -20°C, or
within a few days if kept at 4°C.

Experimental Workflow & Stability

The following diagram illustrates the decision-making process for solubilizing the peptide and highlights its

key experimental advantage.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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neurotensin-solubility-and-reconstitution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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